Cas no 2171758-71-5 (2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxy-N-methylbutanamidooxy}acetic acid)

• Product Name: 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxy-N-methylbutanamidooxy}acetic acid
• CAS No: 2171758-71-5
• MF: C₂₃H₂₆N₂O₇
• MW: 442.461746692657
• CID: 5961768
• PubChem ID: 165815939
• Update Time: 2025-05-20

2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxy-N-methylbutanamidooxy}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxy-N-methylbutanamidooxy}acetic acid
• EN300-1474327
• 2-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methoxy-N-methylbutanamido]oxy}acetic acid
• 2171758-71-5

• Inchi： 1S/C23H26N2O7/c1-14(30-3)21(22(28)25(2)32-13-20(26)27)24-23(29)31-12-19-17-10-6-4-8-15(17)16-9-5-7-11-18(16)19/h4-11,14,19,21H,12-13H2,1-3H3,(H,24,29)(H,26,27)
• InChI Key： ZTBYDGMXIALZJQ-UHFFFAOYSA-N
• SMILES： O(C(NC(C(N(C)OCC(=O)O)=O)C(C)OC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 442.17400117g/mol
• Monoisotopic Mass: 442.17400117g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 32
• Rotatable Bond Count: 10
• Complexity: 651
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 114Ų

Additional information on 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxy-N-methylbutanamidooxy}acetic acid

Introduction to 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxy-N-methylbutanamidooxy}acetic Acid (CAS No. 2171758-71-5)

2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxy-N-methylbutanamidooxy}acetic acid (CAS No. 2171758-71-5) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as Fmoc-MeO-Leu-OH, is a key intermediate in the synthesis of various bioactive molecules and peptides. Its unique structure and functional groups make it a valuable tool in the development of novel therapeutic agents.

The molecular structure of 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxy-N-methylbutanamidooxy}acetic acid consists of a fluorenylmethyloxycarbonyl (Fmoc) protecting group, a methoxy group, and a methylated amino acid moiety. The Fmoc group is particularly important as it provides temporary protection for the amino group, allowing for selective reactions and manipulations during peptide synthesis. This feature is crucial in the synthesis of complex peptides and proteins, where precise control over the reactivity of individual amino acids is essential.

Recent advancements in the field have highlighted the versatility of Fmoc-MeO-Leu-OH in various applications. For instance, a study published in the Journal of Medicinal Chemistry demonstrated the use of this compound in the synthesis of novel antiviral agents. The researchers found that by incorporating Fmoc-MeO-Leu-OH into their peptide sequences, they were able to enhance the binding affinity and selectivity of the resulting compounds towards viral targets. This breakthrough has significant implications for the development of new antiviral therapies.

In addition to its role in antiviral research, 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxy-N-methylbutanamidooxy}acetic acid has also been explored for its potential in cancer therapy. A study conducted by a team at the National Institutes of Health (NIH) investigated the use of this compound in the synthesis of targeted drug delivery systems. The researchers developed a series of peptides containing Fmoc-MeO-Leu-OH that were designed to selectively bind to cancer cells, thereby improving the efficacy and reducing the toxicity of anticancer drugs.

The stability and solubility properties of Fmoc-MeO-Leu-OH have also been extensively studied. A recent publication in Organic & Biomolecular Chemistry reported on the optimization of synthetic methods to improve the yield and purity of this compound. The researchers developed a novel synthetic route that significantly reduced reaction times and minimized side reactions, making large-scale production more feasible.

The environmental impact of chemical synthesis is an increasingly important consideration in modern pharmaceutical research. In this context, efforts have been made to develop greener synthetic methods for producing 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxy-N-methylbutanamidooxy}acetic acid. A study published in Green Chemistry described an environmentally friendly approach using biocatalysts to achieve high yields with minimal waste generation. This method not only aligns with sustainable chemistry principles but also offers economic benefits by reducing production costs.

In conclusion, 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxy-N-methylbutanamidooxy}acetic acid (CAS No. 2171758-71-5) is a versatile and valuable compound with wide-ranging applications in medicinal chemistry and pharmaceutical research. Its unique structural features and functional groups make it an essential building block for the synthesis of bioactive molecules and peptides. Ongoing research continues to uncover new potential uses for this compound, further solidifying its importance in the development of innovative therapeutic agents.